Cas no 1038259-55-0 (2-{(3-fluorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(3-fluorophenyl)methylamino}butan-1-ol
• CAS No: 1038259-55-0
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5215024
• PubChem ID: 20303688
• Update Time: 2026-03-06

2-{(3-fluorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(3-fluorophenyl)methyl]amino]-
• 2-((3-Fluorobenzyl)amino)butan-1-ol
• 2-{(3-fluorophenyl)methylamino}butan-1-ol

• Inchi： 1S/C11H16FNO/c1-2-11(8-14)13-7-9-4-3-5-10(12)6-9/h3-6,11,13-14H,2,7-8H2,1H3
• InChI Key： LLOYHEOFYMLHJT-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=CC(F)=C1)CC

Additional information on 2-{(3-fluorophenyl)methylamino}butan-1-ol

Introduction to 2-{(3-fluorophenyl)methylamino}butan-1-ol (CAS No. 1038259-55-0)

2-{(3-fluorophenyl)methylamino}butan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1038259-55-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal chemistry research. The structural features of this molecule, particularly the presence of a 3-fluorophenyl moiety and an amino substituent on a butan-1-ol backbone, contribute to its unique chemical and pharmacological properties.

The 3-fluorophenyl group is a key structural element that imparts specific electronic and steric characteristics to the molecule. Fluoro substitution in aromatic rings is well-documented for its ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. In the context of 2-{(3-fluorophenyl)methylamino}butan-1-ol, the fluorine atom enhances the lipophilicity of the molecule, which can be advantageous for crossing biological membranes. This feature is particularly relevant in the design of orally active drugs, where membrane permeability is a critical factor.

The amino group in the molecule serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives. Amines are versatile pharmacophores that can participate in hydrogen bonding interactions with biological targets, such as enzymes and receptors. The butan-1-ol backbone provides a flexible alkyl chain that can influence the conformational dynamics of the molecule, potentially affecting its binding mode and efficacy.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions of 2-{(3-fluorophenyl)methylamino}butan-1-ol with biological targets. Studies using molecular dynamics simulations have revealed that this compound can adopt multiple conformations in solution, which may be relevant for its binding affinity and selectivity. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of the 3-fluorophenyl group, providing valuable information for optimizing its role in drug design.

The pharmacological potential of 2-{(3-fluorophenyl)methylamino}butan-1-ol has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, studies have demonstrated its ability to modulate pathways involved in inflammation and pain perception. These findings align with the growing interest in developing small-molecule inhibitors that target these pathways for therapeutic intervention.

In the context of drug development, the synthesis of 2-{(3-fluorophenyl)methylamino}butan-1-ol has been optimized to ensure high yield and purity. Modern synthetic methodologies, including catalytic asymmetric reactions and flow chemistry techniques, have been employed to streamline the production process. These advancements not only improve efficiency but also reduce costs associated with large-scale manufacturing.

The safety profile of 2-{(3-fluorophenyl)methylamino}butan-1-ol has been evaluated through comprehensive toxicological studies. Preliminary data suggest that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, detailed pharmacokinetic and pharmacodynamic studies are still ongoing to fully characterize its safety and efficacy profile.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel compounds like 2-{(3-fluorophenyl)methylamino}butan-1-ol. Predictive models have been developed to screen large chemical libraries for molecules with desired biological activities. These models leverage vast datasets containing experimental results from past studies to predict the potential efficacy of new compounds.

Future research directions for 2-{(3-fluorophenyl)methylamino}butan-1-ol include exploring its potential as a lead compound for drug development. By modifying specific structural features, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

The role of 2-{(3-fluorophenyl)methylamino}butan-1-ol in addressing unmet medical needs cannot be overstated. As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. This compound exemplifies how innovative chemical design can lead to breakthroughs in medicine.